![molecular formula C27H42O2 B1602062 (trans,trans)-4-Pentylphenyl 4'-propyl-[1,1'-bi(cyclohexane)]-4-carboxylate CAS No. 84078-44-4](/img/structure/B1602062.png)
(trans,trans)-4-Pentylphenyl 4'-propyl-[1,1'-bi(cyclohexane)]-4-carboxylate
Overview
Description
“(trans,trans)-4-Pentylphenyl 4’-propyl-[1,1’-bi(cyclohexane)]-4-carboxylate” is a chemical compound with a molecular weight of 278.52 . It has a complex structure with multiple functional groups, including pentyl, propyl, and carboxylate groups .
Molecular Structure Analysis
The molecular structure of this compound is quite complex. It includes a bicyclohexane structure, which consists of two cyclohexane rings . Attached to this structure are pentyl and propyl groups, as well as a carboxylate group .Physical And Chemical Properties Analysis
This compound has a density of 0.9±0.1 g/cm³, a boiling point of 359.9±9.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.4 mmHg at 25°C . It also has a molar refractivity of 90.6±0.3 cm³ .Scientific Research Applications
High-Pressure Phase Studies
Research by Rübesamen and Schneider (1993) presents T(p) phase diagrams for several mesomorphic compounds, including those with structural similarities to the subject compound. Their work, conducted using high-pressure differential thermal analysis, revealed special high-pressure effects for liquid crystals such as pressure-induced phases and changes from monotropic to enantiotropic polymorphism, underscoring the complex phase behavior of these materials under varying conditions Rübesamen & Schneider, 1993.
Synthesis and Mesophase Characterization
Min's (2007) work on synthesizing and characterizing the mesophase of multi-ring monoesteryl aryl aldehydes, including compounds with cyclohexane rings substituted by n-propyl and n-pentyl groups, highlights the nematic schlieren and streak textures of these liquid crystal compounds. This study points to the importance of structural modification in achieving desired liquid crystalline properties and phase transition temperatures Min, 2007.
Liquid Crystal Synthesis and Properties
Tang and Wu (1998) explored a novel method of synthesizing liquid crystals through the isomerization of cyclohexanecarboxylic acids. Their work resulted in compounds exhibiting liquid crystal phases and discussed the impact of terminal groups on phase transition temperatures, contributing to our understanding of how molecular modifications can influence the mesomorphic behavior of these materials Tang & Wu, 1998.
Mesomorphism and Dielectric Properties
Karamysheva, Kovshev, and Barnik (1976) synthesized and analyzed the mesomorphic and dielectric properties of phenyl alkylbiphenyl carboxylates and phenyl alkylphenyl cyclohexanecarboxylates, offering insights into how the replacement of the benzene ring with a cyclohexane ring affects the thermal stability and dielectric constants of the nematic phase. This research is relevant for the design of liquid crystal materials with specific electrical and thermal properties Karamysheva et al., 1976.
Safety and Hazards
properties
IUPAC Name |
(4-pentylphenyl) 4-(4-propylcyclohexyl)cyclohexane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H42O2/c1-3-5-6-8-22-11-19-26(20-12-22)29-27(28)25-17-15-24(16-18-25)23-13-9-21(7-4-2)10-14-23/h11-12,19-21,23-25H,3-10,13-18H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDZHKLQGOIWETL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC=C(C=C1)OC(=O)C2CCC(CC2)C3CCC(CC3)CCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H42O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701152027 |
Source
|
| Record name | 4-Pentylphenyl (trans,trans)-4′-propyl[1,1′-bicyclohexyl]-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701152027 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
398.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(trans,trans)-4-Pentylphenyl 4'-propyl-[1,1'-bi(cyclohexane)]-4-carboxylate | |
CAS RN |
84078-44-4 |
Source
|
| Record name | 4-Pentylphenyl (trans,trans)-4′-propyl[1,1′-bicyclohexyl]-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701152027 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-propyl-, 4-pentylphenyl ester, (trans,trans) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.110.354 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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